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Compound of Interest

Compound Name: L-beta-Homohydroxyproline.HCI

Cat. No.: B13397627
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Technical Monograph: L-beta-
Homohydroxyproline.HCI[1]
Executive Summary

L-beta-Homohydroxyproline hydrochloride (CAS: 336182-11-7) is a specialized non-
proteinogenic amino acid used extensively in medicinal chemistry and peptidomimetic drug
design.[1][2][3][4] By introducing a methylene group (

) into the backbone of the naturally occurring trans-4-hydroxy-L-proline, this compound alters
the hydrogen-bonding network and conformational flexibility of peptide chains. It is a critical
building block for developing protease-resistant therapeutics and probing secondary structures
such as

-turns.

Chemical Identity & Physicochemical Properties[1]
[51[6][7]
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Specification

Chemical Name

L-beta-Homohydroxyproline hydrochloride

Systematic Name

2-((2S,4R)-4-Hydroxypyrrolidin-2-yl)acetic acid

hydrochloride
CAS Number 336182-11-7
Molecular Formula
Molecular Weight 181.62 g/mol
Free Base MW 145.16 g/mol

Appearance

White to off-white crystalline powder

Solubility

Highly soluble in water, methanol; sparingly

soluble in non-polar organic solvents.[3]

Structural Analysis

The "beta-homo" designation indicates a homologation event where a methylene unit is

inserted between the

-carbon and the carboxyl group of the parent amino acid.

replaced by an acetic acid moiety (

).

Parent Compound:trans-4-Hydroxy-L-proline (Hyp).[5]

Modification: The carboxyl group attached directly to the pyrrolidine ring (C2) in Hyp is

Stereochemistry: The (2S, 4R) configuration is retained from the natural precursor, ensuring

biological compatibility with L-amino acid receptors and enzymes.
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Figure 1: Structural connectivity of L-beta-Homohydroxyproline showing the beta-homologation site.

Click to download full resolution via product page

Synthesis & Manufacturing Logic

The synthesis of L-beta-Homohydroxyproline generally follows the Arndt-Eistert homologation
pathway, a rigorous method for extending carboxylic acid chains by one carbon unit while
preserving stereochemical integrity.

Synthetic Pathway Analysis

o Protection: The secondary amine and the hydroxyl group of trans-4-hydroxy-L-proline must
be protected (e.g., Fmoc/Boc for amine, tBu for hydroxyl) to prevent side reactions.

o Activation: The carboxylic acid is converted to a mixed anhydride or acid chloride.
o Diazotization: Reaction with diazomethane yields an

-diazoketone.

o Wolff Rearrangement: Silver(l)-catalyzed rearrangement in the presence of water converts
the diazoketone into the homologated acid.

» Deprotection/Salt Formation: Removal of labile protecting groups and treatment with HCI
gas/dioxane yields the final hydrochloride salt.
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Figure 2: Arndt-Eistert homologation pathway for synthesis of L-beta-Homohydroxyproline.
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Applications in Drug Discovery[1]
Peptidomimetics and Stability

L-beta-Homohydroxyproline is a

-amino acid analogue.[1] Incorporating

-amino acids into peptide backbones creates "foldamers" that display unique secondary
structures (e.g., helices, sheets) distinct from natural

-peptides.

o Proteolytic Resistance: The extra methylene group prevents recognition by standard
proteases (like chymotrypsin or pepsin), significantly increasing the in vivo half-life of peptide
drugs [1].

» Conformational Constraint: The pyrrolidine ring restricts the

(phi) torsion angle, reducing the entropic penalty upon binding to a target receptor.

Experimental Protocol: Solid Phase Peptide Synthesis
(SPPS) Coupling

Note: This protocol assumes the use of Fmoc-protected L-beta-Homohydroxyproline.

Reagents:

Fmoc-L-beta-Homohydroxyproline(tBu)-OH (2.5 eq)

HATU (2.4 eq) or DIC/Oxyma

DIPEA (5 eq)

DMF (Solvent)

Procedure:

e Resin Preparation: Swell the resin (e.g., Rink Amide) in DMF for 20 minutes.
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 Activation: Dissolve the amino acid and HATU in minimal DMF. Add DIPEA immediately prior
to addition to the resin.

o Coupling: Add the activated mixture to the resin. Shake at room temperature for 45—-60
minutes.

o Expert Insight:

-amino acids can react slower than

-amino acids due to the increased flexibility of the side chain impacting the transition state.
Double coupling is recommended if Kaiser test indicates incomplete reaction.

e Washing: Drain and wash resin

with DMF,

with DCM.

Handling and Stability

e Storage: Store at

or

in a desiccator. The HCI salt is hygroscopic; exposure to moisture can lead to clumping and
hydrolysis over extended periods.

 Stability: Stable for >2 years if stored correctly.[S] Avoid strong oxidizing agents.

o Safety: Standard PPE (gloves, lab coat, goggles) is required. Treat as a potential irritant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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